Cas no 201809-32-7 (8-Bromo-1,2,3,4-tetrahydropyrazino[1,2-a]indole)

• Product Name: 8-Bromo-1,2,3,4-tetrahydropyrazino[1,2-a]indole
• CAS No: 201809-32-7
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 1082873
• PubChem ID: 21868762
• Update Time: 2025-04-20

8-Bromo-1,2,3,4-tetrahydropyrazino[1,2-a]indole Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-1,2,3,4-tetrahydropyrazino[1,2-a]indole
• 8-bromo-1,2,3,4-tetrahydro-Pyrazino[1,2-a]indole
• F70545
• Pyrazino[1,2-a]indole, 8-bromo-1,2,3,4-tetrahydro-
• A898393
• SCHEMBL5917403
• DA-19398
• 201809-32-7

• Inchi： 1S/C11H11BrN2/c12-9-1-2-11-8(5-9)6-10-7-13-3-4-14(10)11/h1-2,5-6,13H,3-4,7H2
• InChI Key： SDCVUXHJFYMBOX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C1CNCCN12

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.035 g/l) (25 º C),